N-[1-(2-pyridinyl)-4,5,6,7-tetrahydro-1H-indazol-4-yl]-3-(2-thienyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-(2-pyridinyl)-4,5,6,7-tetrahydro-1H-indazol-4-yl]-3-(2-thienyl)propanamide, commonly known as THIP, is a compound that has been extensively researched due to its potential use as a therapeutic agent for a range of neurological disorders. THIP is a GABA-A receptor agonist and is known to have anxiolytic, anticonvulsant, and sedative effects.
Mechanism of Action
THIP acts as a GABA-A receptor agonist, which means it enhances the activity of the GABA neurotransmitter in the brain. GABA is an inhibitory neurotransmitter that helps to regulate brain activity and reduce anxiety and seizures. By enhancing GABA activity, THIP can reduce anxiety and seizures and promote sleep.
Biochemical and Physiological Effects:
THIP has been shown to have a range of biochemical and physiological effects. It can reduce anxiety and promote sleep by increasing GABA activity in the brain. Additionally, THIP has been shown to have anticonvulsant effects, making it a potential therapeutic agent for the treatment of epilepsy.
Advantages and Limitations for Lab Experiments
THIP has several advantages for use in lab experiments. It is a potent GABA-A receptor agonist and can be used to study the effects of GABA activity in the brain. Additionally, THIP has been extensively studied, and its effects are well-documented. However, THIP also has some limitations, including its potential for sedation and its narrow therapeutic window.
Future Directions
There are several future directions for research on THIP. One area of interest is the potential use of THIP in the treatment of anxiety and sleep disorders in humans. Additionally, researchers are interested in exploring the potential use of THIP in the treatment of epilepsy. Further research is also needed to better understand the biochemical and physiological effects of THIP and its mechanism of action.
Synthesis Methods
THIP can be synthesized through a series of chemical reactions starting from 2-acetylpyridine and 2-thiophenecarboxaldehyde. The synthesis process involves the use of various chemical reagents and solvents, and the final product is obtained through purification and isolation techniques.
Scientific Research Applications
THIP has been extensively studied for its potential use in the treatment of various neurological disorders, including anxiety, epilepsy, and sleep disorders. Studies have shown that THIP can effectively reduce anxiety and improve sleep quality in animal models. Additionally, THIP has been shown to have anticonvulsant effects, making it a potential therapeutic agent for the treatment of epilepsy.
properties
IUPAC Name |
N-(1-pyridin-2-yl-4,5,6,7-tetrahydroindazol-4-yl)-3-thiophen-2-ylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4OS/c24-19(10-9-14-5-4-12-25-14)22-16-6-3-7-17-15(16)13-21-23(17)18-8-1-2-11-20-18/h1-2,4-5,8,11-13,16H,3,6-7,9-10H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQEZRTJNVQDTLK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2=C(C1)N(N=C2)C3=CC=CC=N3)NC(=O)CCC4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.